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Compound of Interest

Compound Name: BMS711939

Cat. No.: B15542146 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BMS-711939 is a potent and selective agonist of Peroxisome Proliferator-Activated Receptor

alpha (PPARα), a nuclear receptor that plays a crucial role in the regulation of lipid metabolism.

[1] Activation of PPARα by agonists like BMS-711939 leads to the transcriptional regulation of a

suite of genes involved in fatty acid uptake, transport, and oxidation. This document provides

detailed protocols for the preparation of BMS-711939 solutions for use in in vitro cell culture

experiments, ensuring reproducibility and accuracy in research applications.

Data Presentation
A summary of the key quantitative data for BMS-711939 is presented in the table below for

easy reference.
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Property Value Source

Molecular Weight 462.86 g/mol [2]

Mechanism of Action PPARα Agonist [1]

Recommended Solvent Dimethyl Sulfoxide (DMSO) General Practice

Recommended Stock Solution

Concentration
10 mM in 100% DMSO General Practice

Final DMSO Concentration in

Culture
<0.1% - <0.5% General Practice

Storage of Stock Solution -20°C or -80°C General Practice

Experimental Protocols
Materials

BMS-711939 powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, nuclease-free microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Sterile, single-use syringes and 0.22 µm syringe filters (optional, for sterilization)

Complete cell culture medium, pre-warmed to 37°C

Sterile serological pipettes and pipette tips

Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
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This protocol describes the preparation of a 10 mM stock solution of BMS-711939 in 100%

DMSO.

Calculate the required mass of BMS-711939:

To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 462.86 g/mol = 4.6286 mg

Weighing the compound:

In a sterile microcentrifuge tube, accurately weigh approximately 4.63 mg of BMS-711939

powder using a calibrated analytical balance.

Dissolution in DMSO:

Add 1 mL of anhydrous, cell culture grade DMSO to the microcentrifuge tube containing

the weighed BMS-711939.

Tightly cap the tube and vortex thoroughly for at least 1-2 minutes until the powder is

completely dissolved. A brief sonication in a water bath may be used to aid dissolution if

necessary. Visually inspect the solution to ensure no particulate matter remains.

Sterilization (Optional but Recommended):

For long-term storage and to ensure sterility for cell culture applications, the 10 mM stock

solution can be filter-sterilized using a 0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage:

Dispense the 10 mM stock solution into smaller, single-use aliquots (e.g., 10-50 µL) in

sterile, nuclease-free microcentrifuge tubes. This minimizes the number of freeze-thaw

cycles.

Store the aliquots at -20°C for short-term storage (up to 1-2 months) or at -80°C for long-

term storage (up to 6 months or longer). Avoid repeated freeze-thaw cycles.
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Protocol 2: Preparation of Working Solutions for Cell
Culture Experiments
This protocol outlines the dilution of the 10 mM DMSO stock solution to prepare working

solutions in cell culture medium. It is crucial to maintain a low final concentration of DMSO in

the cell culture to avoid solvent-induced cytotoxicity.

Thaw the Stock Solution:

Thaw a single aliquot of the 10 mM BMS-711939 stock solution at room temperature.

Serial Dilution (Recommended):

To avoid precipitation of the compound upon direct dilution into an aqueous medium, it is

recommended to perform an intermediate dilution in complete cell culture medium.

For example, to achieve a final concentration of 10 µM in a total volume of 1 mL, first

prepare a 1:100 intermediate dilution of the 10 mM stock in pre-warmed (37°C) complete

cell culture medium to get a 100 µM solution.

Then, add 100 µL of the 100 µM intermediate solution to 900 µL of pre-warmed complete

cell culture medium.

Direct Dilution (for very low final concentrations):

For very low final concentrations (e.g., in the nanomolar range), direct dilution of the stock

solution into the final volume of cell culture medium may be feasible.

For example, to prepare 1 mL of a 100 nM working solution from a 10 mM stock, add 0.1

µL of the stock solution to 999.9 µL of pre-warmed complete cell culture medium.

Important: Add the small volume of DMSO stock directly into the medium while gently

vortexing or swirling the tube to ensure rapid and uniform mixing, which can help prevent

precipitation.

Vehicle Control:
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Always prepare a vehicle control by adding the same final concentration of DMSO to the

cell culture medium without the compound. This is essential to distinguish the effects of

the compound from any potential effects of the solvent.

Immediate Use:

Working solutions of BMS-711939 in cell culture medium should be prepared fresh for

each experiment and used immediately to ensure compound stability and activity.

Mandatory Visualizations
BMS-711939 Experimental Workflow
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Caption: Workflow for preparing BMS-711939 solutions.
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Caption: Simplified PPARα signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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